Cas no 639517-75-2 (Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate)
Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate
- Diethyl 2-(1,3-ditert-butyl-2,5-dioxoimidazolidin-4-yl)propanedioate
- Propanedioic acid, 2-[1,3-bis(1,1-diMethylethyl)-2,5-dioxo-4-iMidazolidinyl]-, 1,3-diethyl ester
- AK103977
- ANW-64297
- CTK8C0177
- KB-59961
- Propanedioic acid,2-1,3-bis(1,1-dimethyl ethyl)-2,5-dioxo-4-imidazolidinyl-,1,3-diethyl ester
- AM86120
- 639517-75-2
- C18H30N2O6
- Diethyl2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate
- F18048
- Diethyl (1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)propanedioate
- DTXSID40735329
-
- MDL: MFCD13183284
- Inchi: 1S/C18H30N2O6/c1-9-25-14(22)11(15(23)26-10-2)12-13(21)20(18(6,7)8)16(24)19(12)17(3,4)5/h11-12H,9-10H2,1-8H3
- InChI Key: FGSQECFKDOBWOM-UHFFFAOYSA-N
- SMILES: O=C1C(C(C(=O)OCC)C(=O)OCC)N(C(N1C(C)(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 370.2105
- Monoisotopic Mass: 370.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 93.2Ų
Experimental Properties
- PSA: 93.22
Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate Security Information
- Storage Condition:Sealed in dry,2-8°C
Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A069004654-1g |
Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate |
639517-75-2 | 95% | 1g |
$640.56 | 2023-09-01 | |
| TRC | D074565-50mg |
Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate |
639517-75-2 | 50mg |
$ 510.00 | 2022-06-06 | ||
| TRC | D074565-100mg |
Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate |
639517-75-2 | 100mg |
$ 850.00 | 2022-06-06 | ||
| Chemenu | CM186803-1g |
Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate |
639517-75-2 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM186803-1g |
Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate |
639517-75-2 | 95% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | D516407-250mg |
Propanedioic acid, 2-[1,3-bis(1,1-dimethylethyl)-2,5-dioxo-4-imidazolidinyl]-, 1,3-diethyl ester |
639517-75-2 | 95% | 250mg |
$358 | 2024-06-05 | |
| eNovation Chemicals LLC | D516407-1g |
Propanedioic acid, 2-[1,3-bis(1,1-dimethylethyl)-2,5-dioxo-4-imidazolidinyl]-, 1,3-diethyl ester |
639517-75-2 | 95% | 1g |
$898 | 2024-06-05 | |
| Cooke Chemical | BD8695747-1g |
Diethyl2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate |
639517-75-2 | 95+% | 1g |
RMB 3516.80 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1739728-1g |
Diethyl 2-(1,3-di-tert-Butyl-2,5-dioxoimidazolidin-4-yl)malonate |
639517-75-2 | 98% | 1g |
¥5275.00 | 2024-05-05 | |
| eNovation Chemicals LLC | D516407-1g |
Propanedioic acid, 2-[1,3-bis(1,1-dimethylethyl)-2,5-dioxo-4-imidazolidinyl]-, 1,3-diethyl ester |
639517-75-2 | 95% | 1g |
$898 | 2025-02-21 |
Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate
Introduction to Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate (CAS No. 639517-75-2)
Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 639517-75-2, belongs to the class of imidazolidinone derivatives, which are known for their broad spectrum of pharmacological effects. The presence of multiple functional groups, including di-tert-butyl and dioxo substituents, contributes to its complex reactivity and makes it a valuable candidate for further investigation in drug discovery and development.
The molecular structure of Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate features a malonate backbone esterified with diethyl groups, attached to an imidazolidinone ring system. The di-tert-butyl groups at the 1 and 3 positions enhance the lipophilicity of the molecule, while the dioxo group introduces electrophilic centers that can participate in various chemical transformations. This combination of structural features makes it an intriguing compound for exploring novel synthetic pathways and bioactive molecules.
In recent years, there has been growing interest in imidazolidinone derivatives due to their demonstrated efficacy in various pharmacological applications. Studies have shown that compounds with similar structural motifs exhibit inhibitory activity against several enzymes and receptors involved in inflammatory pathways, making them promising candidates for therapeutic intervention. The specific arrangement of substituents in Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate suggests potential interactions with biological targets that could lead to novel therapeutic agents.
One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The flexibility of the imidazolidinone ring allows for modifications at multiple positions, enabling chemists to fine-tune its properties for specific biological activities. Researchers have been exploring ways to leverage this structural diversity to develop molecules with enhanced potency and selectivity. For instance, modifications at the 4-position of the imidazolidinone ring have been shown to significantly alter the pharmacokinetic profile of related compounds.
The synthesis of Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Modern techniques such as transition metal-catalyzed reactions and automated synthesis platforms have streamlined the process, allowing for more efficient exploration of its chemical space.
The pharmacological potential of this compound has been further highlighted by recent studies demonstrating its interactions with key biological pathways. For example, preliminary investigations suggest that it may inhibit enzymes involved in inflammation and oxidative stress, which are critical factors in various chronic diseases. Additionally, its ability to modulate cellular signaling pathways has raised interest in its potential as an anti-cancer agent. These findings underscore the importance of continued research into this class of compounds.
The development of novel pharmaceuticals often relies on understanding the structure-activity relationships (SAR) of candidate molecules. In the case of Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate, detailed SAR studies are essential for optimizing its biological activity. By systematically varying substituents on the imidazolidinone ring and other parts of the molecule, researchers can identify key structural features responsible for its observed effects. This information is crucial for designing next-generation drugs with improved efficacy and reduced side effects.
The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting the behavior of compounds like Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate before they are synthesized in the lab. By simulating interactions between this compound and biological targets such as enzymes and receptors, researchers can gain valuable insights into its potential pharmacological effects. These simulations can guide experimental design and accelerate the drug development process.
In conclusion, Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents both challenges and opportunities for chemists seeking to develop novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.
639517-75-2 (Diethyl 2-(1,3-di-tert-butyl-2,5-dioxoimidazolidin-4-yl)malonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)